Cas no 59507-51-6 (N-(4-Nitrobenzyl)cyclohexanamine)

N-(4-Nitrobenzyl)cyclohexanamine structure
59507-51-6 structure
Product Name:N-(4-Nitrobenzyl)cyclohexanamine
CAS No:59507-51-6
MF:C13H18N2O2
MW:234.294223308563
CID:1085607
PubChem ID:813995
Update Time:2025-04-20

N-(4-Nitrobenzyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • N-(4-Nitrobenzyl)cyclohexanamine
    • (R)-(+)-NBETA-BOC-D-HYDRAZINOPROLINE
    • N-[(4-nitrophenyl)methyl]cyclohexanamine
    • AKOS000253295
    • DTXSID00355668
    • 59507-51-6
    • Oprea1_835935
    • N-CYCLOHEXYL-N-(4-NITROBENZYL)AMINE
    • DB-320411
    • Oprea1_647152
    • SCHEMBL3099025
    • AG-690/33385059
    • AB00088993-01
    • SR-01000213063-1
    • SR-01000213063
    • STK145637
    • cyclohexyl-(4-nitro-benzyl)-amine
    • WAY-297037-A
    • GJAOBNFUBCBDCZ-UHFFFAOYSA-N
    • MDL: MFCD00156623
    • Inchi: 1S/C13H18N2O2/c16-15(17)13-8-6-11(7-9-13)10-14-12-4-2-1-3-5-12/h6-9,12,14H,1-5,10H2
    • InChI Key: GJAOBNFUBCBDCZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CNC1CCCCC1)=O

Computed Properties

  • Exact Mass: 234.13694
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
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